Cas no 2171922-94-2 (2-{3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid)

• Product Name: 2-{3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid
• CAS No: 2171922-94-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6102209
• PubChem ID: 165722704
• Update Time: 2025-10-30

2-{3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid
• 2171922-94-2
• 2-{3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclobutyl}acetic acid
• EN300-1559074

• Inchi： 1S/C27H32N2O5/c1-17(7-6-12-25(30)29-19-13-18(14-19)15-26(31)32)28-27(33)34-16-24-22-10-4-2-8-20(22)21-9-3-5-11-23(21)24/h2-5,8-11,17-19,24H,6-7,12-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： YMKRONOYNCWIEN-UHFFFAOYSA-N
• SMILES： OC(CC1CC(C1)NC(CCCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid

Comprehensive Overview of 2-{3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid (CAS No. 2171922-94-2)

2-{3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid (CAS No. 2171922-94-2) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclobutyl core and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for constructing complex biomolecules. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "peptide coupling reagents," reflecting its relevance in drug discovery and bioconjugation.

The compound’s CAS No. 2171922-94-2 ensures precise identification in chemical databases, while its hexanamido linker enhances solubility in organic solvents—a critical feature for solid-phase peptide synthesis (SPPS). Recent trends highlight growing interest in "green chemistry alternatives" and "sustainable peptide synthesis," where derivatives like this are optimized to reduce waste. Its acetic acid moiety further allows for versatile modifications, aligning with demands for "click chemistry" and "biocompatible scaffolds."

In the context of AI-driven drug design, 2-{3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid is often explored for its role in generating peptide libraries—a hot topic in "high-throughput screening." The Fmoc group’s UV-active properties also facilitate monitoring during purification, addressing common queries like "how to track Fmoc deprotection." Additionally, its stability under mild conditions supports "automated synthesis platforms," a key focus for industrial-scale production.

From a structural perspective, the cyclobutyl ring introduces conformational rigidity, a sought-after trait in "bioactive peptide mimetics." This aligns with searches for "constrained amino acids" or "cyclic peptide therapeutics." The compound’s compatibility with microwave-assisted synthesis further caters to labs prioritizing "time-efficient protocols." Notably, its carboxylate functionality enables conjugation to nanoparticles, resonating with advancements in "targeted drug delivery."

Quality control of CAS No. 2171922-94-2 is critical, as impurities can impact peptide yield. Analytical techniques like HPLC and mass spectrometry are frequently discussed in forums, alongside "how to characterize Fmoc compounds." The compound’s storage—typically at -20°C—also prompts queries about "long-term stability of amino acid derivatives." Suppliers often highlight its ≥95% purity, meeting standards for "GMP-compliant synthesis."

In summary, 2-{3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid bridges academic and industrial needs, from "peptide-based vaccines" to "materials science." Its multifaceted applications and adaptability to emerging technologies ensure sustained relevance in chemical research.